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Compound of Interest

Compound Name: 2-Methoxy-D3-acetic acid

Cat. No.: B568748

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deuterated methoxyacetic acid is a stable isotope-labeled analog of methoxyacetic acid. The
substitution of hydrogen atoms with deuterium, a heavy isotope of hydrogen, provides a
valuable tool for various scientific applications. This substitution can influence the compound's
physical, chemical, and biological properties due to the kinetic isotope effect. This technical
guide provides a comprehensive overview of the known physical and chemical characteristics
of deuterated methoxyacetic acid, alongside relevant experimental protocols and biological
pathway interactions. The data presented for the non-deuterated form serves as a crucial
baseline for understanding the properties of its deuterated counterpatrt.

Physical and Chemical Properties

The physical and chemical properties of methoxyacetic acid are well-documented. While
specific data for all deuterated variants are not exhaustively available, the properties of
methoxyacetic acid-d3 are presented alongside the non-deuterated form for comparison. It is
anticipated that other deuterated forms will exhibit similar trends, such as slight increases in
molecular weight, boiling point, and density.

General and Physical Properties
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Methoxyacetic

Property Methoxyacetic Acid . Source(s)
Acid-d3

Molecular Formula C3HeOs3 C3Hs3D30s3 [1]

Molecular Weight 90.08 g/mol 93.10 g/mol [1]

Clear, colorless, N
Appearance ] o Not specified [1]
viscous liquid

Melting Point 7-9 °C Not specified [1]
Boiling Point 202-204 °C Not specified [1]
Density 1.1768 g/cm3 Not specified
pKa 3.57 Not specified

Soluble in water,
Solubility ethanol, and diethyl Not specified

ether

Methoxyacetic

Spectroscopic Data Methoxyacetic Acid . Source(s)
Acid-d3

Spectra available,

shows characteristic

1H NMR peaks for methoxy Not specified
and methylene
protons.
13C NMR Spectra available Not specified
IR Spectrum Spectra available Not specified
Mass Spectrum Base peak at m/z 45 Not specified

Experimental Protocols
Synthesis of Deuterated Methoxyacetic Acid
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Several general methods for the synthesis of deuterated compounds can be adapted for
methoxyacetic acid. One common industrial route for the synthesis of non-deuterated
methoxyacetic acid involves the oxidation of 2-methoxyethanol. A potential route for
synthesizing methoxyacetic acid-d3 would involve using deuterated 2-methoxyethanol as a
precursor.

Another approach is the reaction of sodium methoxide with monochloroacetic acid. To
synthesize a deuterated version, one could employ a deuterated sodium methoxide. A patented
method describes the reaction of monochloroacetic acid with sodium methylate in a methanolic
solvent at an elevated temperature.

The general workflow for synthesis can be visualized as follows:
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General Synthesis Workflow

Starting Materials

Non-deuterated Reagent
(e.g., CICH2COOH)

I—> Chemical Synthesis M Purification o
|—> (e.g., Williamson Ether Synthesis) ™1 (e.g., Distillation) B

Deuterated Precursor
(e.g., CDsONa)

Reaction Purification Final Product

Deuterated Methoxyacetic Acid

Isotopic Purity Analysis Workflow

Sample Preparation Separation Detection & Analysis Result
. . »_| Chromatography o | Mass Spectrometry ~— Data Analysis o . .
Deuterated Methoxyacetic Acid Sample 1 "(GC or HPLC) > (HRMS) 1 (1sotopologue Distribution) P-| Isotopic Purity
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Proposed Mechanism of Methoxyacetic Acid

Methoxyacetic Acid

Histones

Acetylated Histones
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Altered Gene Expression

Retinoic Acid (RA) Signaling

Activates

Teratogenesis

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b568748?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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